(2R)-2-(2-Methoxy-5-methylphenyl)propanoic acid

• IUPAC Name: (2R)-2-(2-methoxy-5-methylphenyl)propanoic acid
• InChI: InChI=1S/C11H14O3/c1-7-4-5-10(14-3)9(6-7)8(2)11(12)13/h4-6,8H,1-3H3,(H,12,13)/t8-/m1/s1
• InChI Key: WGFKUQSJXUEQSQ-MRVPVSSYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C(C)C(=O)O
• Isomeric SMILES: CC1=CC(=C(C=C1)OC)[C@@H](C)C(=O)O
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol

Description

(2R)-2-(2-Methoxy-5-methylphenyl)propanoic acid, also known as dexketoprofen, is a non-steroidal anti-inflammatory drug (NSAID) commonly used for the treatment of pain and inflammation. Dexketoprofen is a chiral molecule, which means it exists in two mirror-image forms, known as enantiomers. The (2R)-enantiomer of dexketoprofen is the active form, while the (2S)-enantiomer is inactive.

Mechanism of Action

Dexketoprofen works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins, a group of signaling molecules that cause pain and inflammation. By blocking the production of prostaglandins, (2R)-2-(2-Methoxy-5-methylphenyl)propanoic acidn reduces pain and inflammation.
Biochemical and Physiological Effects:
Dexketoprofen has been shown to have a number of biochemical and physiological effects, including reducing the production of inflammatory cytokines and increasing the activity of endogenous pain-relieving pathways. It has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Dexketoprofen has several advantages for use in laboratory experiments, including its well-established pharmacological profile, its availability in both racemic and enantiopure forms, and its ability to cross the blood-brain barrier. However, there are also limitations to its use, such as potential toxicity at high doses and the need for careful dosing to avoid confounding effects on other physiological processes.

Future Directions

There are many potential future directions for research on (2R)-2-(2-Methoxy-5-methylphenyl)propanoic acidn, including exploring its use in combination with other drugs for enhanced pain relief, investigating its effects on other physiological systems beyond pain and inflammation, and developing new formulations or delivery methods to improve its efficacy and safety. Additionally, there is a need for further research on the mechanisms underlying (2R)-2-(2-Methoxy-5-methylphenyl)propanoic acidn's effects, as well as its potential long-term effects on human health.

Synthesis Methods

Dexketoprofen can be synthesized from the precursor compound 3-methyl-4-(2-methoxyphenyl)butanoic acid through a process of asymmetric hydrogenation using a chiral catalyst. The resulting (2R)-2-(2-methoxy-5-methylphenyl)propanoic acid is then purified using various techniques, such as recrystallization or chromatography.

Scientific Research Applications

Dexketoprofen has been extensively studied for its analgesic and anti-inflammatory properties. It has been shown to be effective in the treatment of various types of pain, including postoperative pain, dental pain, and musculoskeletal pain. Dexketoprofen has also been studied for its potential use in combination with other drugs, such as opioids, to enhance pain relief.